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Compound of Interest

Compound Name:
Methyl 2-chloro-5-

(hydroxymethyl)benzoate

Cat. No.: B12084231

Get Quote

Executive Summary: Market Intelligence &
Availability
The molecular formula

represents a class of chlorinated benzoate esters essential for synthesizing active
pharmaceutical ingredients (APIs) targeting dopaminergic pathways (e.g., benzamide analogs)
and histamine H4 receptors. The two dominant isomers in the global supply chain are Methyl 5-
chloro-2-methoxybenzoate (CAS: 33924-48-0) and Methyl 4-chloro-3-methoxybenzoate (CAS:
116022-18-5).

Price Analysis: The Research vs. Commercial Divide
Pricing for these intermediates exhibits a non-linear scaling factor typical of fine chemical

building blocks.
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Grade Scale
Price Range
(USD)

Lead Time
Primary
Source Region

Research (High

Purity)
100 mg – 5 g

$150 – $200 /

100mg
48 Hours

USA / EU

(Sigma, TCI)

Pilot (Process

Grade)
100 g – 1 kg

$500 – $1,200 /

kg
2–3 Weeks

Global

Distributors

Commercial Bulk > 50 kg $40 – $120 / kg 4–8 Weeks
India (Gujarat),

China

Sourcing Insight:

High-Cost Drivers: Research-grade pricing (e.g., Sigma-Aldrich) is inflated by analytical

certification (NMR, HPLC) and "rare chemical" library maintenance fees.

Bulk Opportunities: Suppliers in Ankleshwar, Gujarat (India) and Jiangsu (China) offer

significant cost reductions for uncertified technical grades (95-97%), which process chemists

can purify in-house via recrystallization.

Supply Chain Availability
Global Stock: High availability for Methyl 5-chloro-2-methoxybenzoate due to its utility in

agrochemical synthesis (dicamba analogs).

Risk Factor:Methyl 4-chloro-3-methoxybenzoate is often "Make-to-Order" (MTO) in bulk

quantities. Sourcing teams must validate supplier synthetic capacity before committing to

Phase II/III supply agreements.

Technical Deep Dive: Chemical Identity
Understanding the positional isomerism is critical, as it dictates the reactivity profile during

downstream nucleophilic aromatic substitution (

).

Key Isomers[1]
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Methyl 5-chloro-2-methoxybenzoate

CAS: 33924-48-0[1][2][3][4]

Structure: Benzoate ester with ortho-methoxy and meta-chloro substitution relative to the

ester.

Reactivity: The methoxy group at the ortho position exerts steric influence, protecting the

carbonyl from premature hydrolysis.

Methyl 4-chloro-3-methoxybenzoate

CAS: 116022-18-5[5]

Reactivity: The para-chloro position is highly activated for metal-catalyzed cross-coupling

(Suzuki-Miyaura) or

displacement by amines.

Chemical Property Matrix[1][4][6][7][8]
Property Value Relevance to Protocol

Molecular Weight 200.62 g/mol Stoichiometric calculations.

Melting Point 150–152 °C
Solid handling; ideal for

recrystallization.

Solubility DCM, EtOAc, MeOH
Compatible with standard

organic workups.

Flash Point ~120 °C
Requires standard thermal

safety protocols.

Synthesis Protocol: Fischer Esterification
Objective: Synthesize Methyl 5-chloro-2-methoxybenzoate from 5-chloro-2-methoxybenzoic

acid. Rationale: Acid-catalyzed Fischer esterification is selected over acyl chloride methods for

its atom economy, safety (no
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gas generation), and scalability.

Materials
Precursor: 5-Chloro-2-methoxybenzoic acid (1.0 eq)

Solvent/Reagent: Methanol (anhydrous, excess, 10-20 eq)

Catalyst: Sulfuric acid (

, conc., 0.1 eq) or p-Toluenesulfonic acid (pTSA).

Drying Agent: Magnesium Sulfate (

).

Step-by-Step Methodology
Setup: Equip a 500 mL Round Bottom Flask (RBF) with a magnetic stir bar and a reflux

condenser. Connect a drying tube (

) to the top of the condenser to exclude atmospheric moisture.

Charging: Add 5-chloro-2-methoxybenzoic acid (20.0 g, 107 mmol) to the RBF.

Solvation: Add anhydrous Methanol (150 mL). Stir until the solid is dispersed (partial

solubility is acceptable initially).

Catalysis:Slowly add concentrated

(1.0 mL) dropwise. Caution: Exothermic reaction.

Reflux: Heat the mixture to a gentle reflux (65 °C) for 6–8 hours.

Self-Validation Check: Monitor reaction progress via TLC (30% EtOAc in Hexane). The

starting material (acid) will streak/stay at baseline; the product (ester) will move to

.

Workup:
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Cool reaction to room temperature.[6]

Concentrate in vacuo to remove excess methanol (recover solvent).

Dissolve residue in Ethyl Acetate (100 mL).

Wash with Saturated

(

mL) to neutralize catalyst and remove unreacted acid. Note: Cessation of bubbling (

) indicates neutralization.

Wash with Brine (50 mL).

Isolation: Dry organic layer over

, filter, and evaporate to dryness.

Purification: Recrystallize the crude solid from hot Ethanol/Water (9:1) to yield white

crystalline needles.

Synthesis Workflow Diagram

5-Chloro-2-methoxybenzoic Acid
(Solid Precursor)

MeOH + H2SO4
(Reflux 8h)

Dissolution Reaction Mixture
(Acid + Ester + MeOH)

Fischer Esterification NaHCO3 Wash
(Remove Acid)

Quench Methyl 5-chloro-2-methoxybenzoate
(Crystalline Solid)

Crystallization

Click to download full resolution via product page

Figure 1: Critical path for the acid-catalyzed synthesis of C9H9ClO3 benzoate intermediates.

Strategic Applications in Drug Development
Scaffold for Dopamine Antagonists
The 2-methoxy-5-chloro substitution pattern is homologous to the benzamide core of

Metoclopramide and Cisapride.
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Mechanism: The ester moiety serves as a temporary protecting group or a precursor for

amidation.

Workflow:

or Nitration (if adding amino groups).

Ester hydrolysis

Acid chloride formation

Amide coupling.

H4 Receptor Ligands
Recent medicinal chemistry efforts utilize Methyl 4-chloro-3-methoxybenzoate to synthesize

aryl-1,3,5-triazine derivatives.[2]

Role: The benzoate acts as the "Left-Hand Side" (LHS) lipophilic anchor, improving the

binding affinity to the G-protein coupled receptor.

Decision Logic for Sourcing
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Requirement:
C9H9ClO3 Intermediate

Scale Needed?

< 100g (R&D)

Small

> 1kg (Pilot/Mfg)

Large

Source: Sigma/TCI
($150/100mg)
Fast Delivery

Source: India/China
($50-100/kg)

Requires QC Check

In-House QC:
1. H-NMR

2. HPLC Purity

Mandatory

Validated

Click to download full resolution via product page

Figure 2: Sourcing decision matrix balancing cost, speed, and quality control requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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